Cas no 1803703-48-1 (Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate)

• Product Name: Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate
• CAS No: 1803703-48-1
• MF: C₁₀H₁₀ClF₂NO₂
• MW: 249.641708850861
• CID: 4926337
• Update Time: 2025-10-25

Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H10ClF2NO2/c1-2-16-8(15)5-7-9(11)6(10(12)13)3-4-14-7/h3-4,10H,2,5H2,1H3
• InChI Key： KAQLGEQTLXRXCC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=CN=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate

Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1803703-48-1): A Comprehensive Overview

Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1803703-48-1) is a versatile compound with significant potential in various fields, particularly in the development of pharmaceuticals and agrochemicals. This compound, characterized by its unique chemical structure, has garnered attention for its potential applications in the synthesis of novel drugs and pesticides. This article provides a detailed overview of Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate, including its chemical properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties

Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of a chloro group at the 3-position and a difluoromethyl group at the 4-position imparts unique chemical and physical properties to this compound. The ester functionality at the 2-position further enhances its reactivity and solubility, making it an attractive intermediate in organic synthesis.

The molecular formula of Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate is C₁₁H₁₀ClF₂N₂O₂, with a molecular weight of approximately 265.66 g/mol. It is a colorless to pale yellow liquid at room temperature, with a boiling point of around 150°C at reduced pressure. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF).

Synthesis Methods

The synthesis of Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3-chloro-4-(difluoromethyl)pyridine with ethyl bromoacetate in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via nucleophilic substitution, yielding the desired product in good yields.

An alternative method involves the direct esterification of 3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid with ethanol using an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This method is advantageous due to its simplicity and high atom economy.

Applications in Pharmaceutical Research

Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate has shown promise in the development of novel pharmaceuticals, particularly in the areas of anticancer and antiviral drug discovery. Recent studies have demonstrated that compounds derived from this intermediate exhibit potent biological activities against various cancer cell lines and viral pathogens.

A notable example is the use of Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate as a key intermediate in the synthesis of pyridine-based anticancer agents. These agents have been shown to inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and apoptosis. Additionally, derivatives of this compound have been evaluated for their antiviral properties, with some showing promising results against influenza viruses and other respiratory pathogens.

Applications in Agrochemicals

Beyond pharmaceuticals, Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate has also found applications in the agrochemical industry. Pyridine derivatives are widely used as herbicides, insecticides, and fungicides due to their high efficacy and low environmental impact. The presence of chloro and difluoromethyl groups in this compound enhances its stability and bioavailability, making it an attractive candidate for the development of new agrochemical products.

Recent research has focused on optimizing the formulation and delivery methods for these compounds to maximize their effectiveness while minimizing environmental risks. For example, encapsulation techniques have been employed to improve the controlled release of pyridine-based pesticides, reducing their impact on non-target organisms.

Safety Considerations

Safety is a critical consideration when handling any chemical compound, including Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate. While this compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with it. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation.

In addition to laboratory safety, environmental considerations are also important. Proper disposal methods should be followed to prevent contamination of water sources and soil. It is recommended to consult local regulations and guidelines for safe handling and disposal practices.

Conclusion

Ethyl 3-chloro-4-(difluoromethyl)pyridine-2-acetate (CAS No. 1803703-48-1) is a valuable intermediate with diverse applications in pharmaceuticals and agrochemicals. Its unique chemical structure makes it an attractive candidate for the development of novel drugs and pesticides with improved efficacy and reduced environmental impact. Ongoing research continues to explore new applications and optimization strategies for this compound, highlighting its potential to contribute significantly to various scientific fields.